![molecular formula C67H104O33 B150577 soyasaponin Ab CAS No. 118194-13-1](/img/structure/B150577.png)
soyasaponin Ab
Overview
Description
Soyasaponin Ab is a constituent of soy, exhibiting anti-aging, antioxidant, apoptotic, and anti-inflammatory effects . It’s a specialized metabolite present in soybean seeds that affects the taste and quality of soy-based foods .
Physical And Chemical Properties Analysis
Soyasaponin Ab is a powder with a molecular formula of C67H104O33 and a molecular weight of 1437.6 .Scientific Research Applications
Antioxidant Activity
Soyasaponin Ab has been evaluated for its antioxidant activities . Studies have isolated soyasaponins to analyze their potential in protecting against oxidative stress, which is linked to various chronic diseases .
Nutritional Impairment Prevention
Research has explored the role of soyasaponin Ab in preventing nutritional impairment caused by trypsin inhibitors in soybean meal, which can affect pancreatic enzyme activity .
Abiotic Stress Response in Plants
Soyasaponin Ab biosynthetic genes have been analyzed in different cultivars of soybeans to understand their accumulation patterns and expression levels under abiotic stress conditions , such as drought or salinity, which can affect plant growth and crop yield .
Anti-inflammatory Properties
Studies have shown that soyasaponin Ab can reduce inflammation by downregulating MyD88 expression and inhibiting the binding of LPS to TLR4 on macrophages, which are key components in the inflammatory response .
Immune Modulation
Soyasaponin Ab has been investigated for its immune modulatory activities . It has been purified from soy hypocotyls and tested both in vitro and in vivo to study its effects on the immune system and its underlying molecular mechanisms .
Mechanism of Action
Target of Action
Soyasaponin Ab primarily targets the Toll-like receptor 4 (TLR4) and myeloid differentiation factor 88 (MyD88) . These proteins play a crucial role in the innate immune system, serving as primary sensors for detecting pathogen-associated molecular patterns .
Mode of Action
Soyasaponin Ab interacts with its targets, TLR4 and MyD88, by suppressing their recruitment into lipid rafts . This interaction results in the downregulation of MyD88 expression . The compound also inhibits the production of nitric oxide (NO) and prostaglandin E(2), and the expression of tumor necrosis factor (TNF)-α, interleukin (IL)-6, IL-1β .
Biochemical Pathways
Soyasaponin Ab affects several biochemical pathways. It modulates the TLR4/MyD88 signaling pathway, which is crucial for immune responses . The compound also influences the p105-Tpl2-ERK signaling pathway , which is involved in regulating immune responses and inflammation .
Result of Action
The molecular and cellular effects of Soyasaponin Ab’s action include a significant reduction in the levels of TNFα, IL-6, and NO in serum . It also decreases the mRNA levels of TNFα, IL-6, IL-1β, cyclooxygenase 2 (COX-2), and inducible nitric oxide synthase (iNOS) . On a cellular level, Soyasaponin Ab reduces inflammation by downregulating MyD88 expression and suppressing the recruitments of TLR4 and MyD88 into lipid rafts .
Action Environment
The action, efficacy, and stability of Soyasaponin Ab can be influenced by environmental factors. For instance, the accumulation patterns of soyasaponins and the expression levels of soyasaponin biosynthetic genes can alter under various abiotic stress conditions . .
Safety and Hazards
Future Directions
properties
IUPAC Name |
(2S,3S,4S,5R,6R)-6-[[(3S,4S,4aR,6aR,6bS,8aR,9S,10R,12aS,14aR,14bR)-9-[(2S,3R,4S,5S)-3,5-dihydroxy-4-[(2S,3R,4S,5R,6R)-3,4,5-triacetyloxy-6-(acetyloxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-10-hydroxy-4-(hydroxymethyl)-4,6a,6b,8a,11,11,14b-heptamethyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicen-3-yl]oxy]-5-[(2S,3R,4S,5R,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-3,4-dihydroxyoxane-2-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C67H104O33/c1-26(71)87-24-35-48(89-27(2)72)52(90-28(3)73)53(91-29(4)74)61(94-35)96-47-32(75)23-88-57(46(47)83)100-55-54(84)62(5,6)20-31-30-12-13-37-64(8)16-15-38(65(9,25-70)36(64)14-17-67(37,11)66(30,10)19-18-63(31,55)7)95-60-51(44(81)43(80)49(97-60)56(85)86)99-59-50(42(79)40(77)34(22-69)93-59)98-58-45(82)41(78)39(76)33(21-68)92-58/h12,31-55,57-61,68-70,75-84H,13-25H2,1-11H3,(H,85,86)/t31-,32-,33+,34+,35+,36+,37+,38-,39+,40-,41-,42-,43-,44-,45+,46+,47-,48+,49-,50+,51+,52-,53+,54-,55+,57-,58-,59-,60+,61-,63+,64-,65+,66+,67+/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YZNCIXVBVQRGQN-YUTHWCJWSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OCC1C(C(C(C(O1)OC2C(COC(C2O)OC3C(C(CC4C3(CCC5(C4=CCC6C5(CCC7C6(CCC(C7(C)CO)OC8C(C(C(C(O8)C(=O)O)O)O)OC9C(C(C(C(O9)CO)O)O)OC1C(C(C(C(O1)CO)O)O)O)C)C)C)C)(C)C)O)O)OC(=O)C)OC(=O)C)OC(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)OC[C@@H]1[C@H]([C@@H]([C@H]([C@@H](O1)O[C@H]2[C@H](CO[C@H]([C@@H]2O)O[C@@H]3[C@@H](C(C[C@@H]4[C@]3(CC[C@@]5(C4=CC[C@H]6[C@]5(CC[C@@H]7[C@@]6(CC[C@@H]([C@]7(C)CO)O[C@H]8[C@@H]([C@H]([C@@H]([C@H](O8)C(=O)O)O)O)O[C@H]9[C@@H]([C@H]([C@H]([C@H](O9)CO)O)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@H](O1)CO)O)O)O)C)C)C)C)(C)C)O)O)OC(=O)C)OC(=O)C)OC(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C67H104O33 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301317312 | |
Record name | Soyasaponin Ab | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301317312 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
1437.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
soyasaponin Ab | |
CAS RN |
118194-13-1 | |
Record name | Soyasaponin Ab | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=118194-13-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Soyasaponin Ab | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301317312 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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